Cas no 57991-39-6 (Sodium Cyanide-13C)

• Product Name: Sodium Cyanide-13C
• CAS No: 57991-39-6
• CID: 4673812
• Update Time: 2025-04-24

Sodium Cyanide-13C Chemical and Physical Properties

Names and Identifiers

• Sodium Cyanide-13C

Additional information on Sodium Cyanide-13C

Introduction to Sodium Cyanide-13C (CAS No. 57991-39-6)

Sodium Cyanide-13C, with the chemical formula NaC¹³N, is a specialized isotope-labeled compound that finds significant applications in the field of pharmaceutical research and chemical biology. The compound is characterized by the presence of carbon-13 isotopes, which are widely utilized in nuclear magnetic resonance (NMR) spectroscopy for structural elucidation and dynamic studies of complex molecules. The CAS number 57991-39-6 uniquely identifies this substance, ensuring precise classification and regulatory compliance in various scientific and industrial settings.

The use of isotope-labeled compounds such as Sodium Cyanide-13C has revolutionized the way researchers investigate molecular interactions and metabolic pathways. The incorporation of carbon-13 into organic molecules provides a non-radioactive alternative to traditional radioactive tracers, offering enhanced safety and ease of handling. This makes Sodium Cyanide-13C an invaluable tool in drug discovery, where understanding the binding kinetics and thermodynamics of potential therapeutic agents is crucial.

In recent years, advancements in mass spectrometry techniques have further expanded the utility of Sodium Cyanide-13C. Researchers are leveraging its unique isotopic properties to develop highly sensitive detection methods for trace analytes in biological samples. For instance, studies have demonstrated its effectiveness in monitoring the degradation of pharmaceuticals in environmental matrices, providing critical insights into their ecological impact. Such applications underscore the compound's versatility and importance in both academic and industrial research.

The synthesis of Sodium Cyanide-13C involves meticulous attention to detail to ensure high isotopic purity. Modern chemical methodologies have enabled the production of this compound with minimal contamination from other isotopes, thereby enhancing the reliability of experimental results. Researchers often employ specialized catalytic systems to facilitate the incorporation of carbon-13 into cyanide derivatives, optimizing yield and purity. These innovations have made Sodium Cyanide-13C more accessible than ever before, fostering its widespread adoption across various scientific disciplines.

One of the most compelling aspects of Sodium Cyanide-13C is its role in studying enzyme-catalyzed reactions. By tracking the movement of carbon atoms during these processes, scientists can gain unprecedented insights into catalytic mechanisms and substrate specificity. This has been particularly valuable in the development of novel enzymes for biocatalysis, where precise control over reaction pathways is essential. The ability to visualize these processes at a molecular level has significantly accelerated progress in this field.

The application of Sodium Cyanide-13C extends beyond basic research into practical therapeutic solutions. Pharmaceutical companies are increasingly utilizing this compound to evaluate the metabolic stability of drug candidates. By monitoring the fate of carbon-13-labeled compounds within living systems, researchers can identify potential degradation pathways and optimize drug formulations for improved bioavailability. This approach has led to more efficient drug development pipelines, reducing time-to-market for new therapies.

Another emerging area where Sodium Cyanide-13C is making a significant impact is in the study of neurodegenerative diseases. Researchers are employing this compound to trace neurotransmitter metabolism and identify biomarkers associated with conditions such as Alzheimer's disease. The high resolution provided by NMR spectroscopy allows for detailed characterization of brain chemistry, offering new avenues for therapeutic intervention. These findings highlight the compound's potential as a diagnostic tool in precision medicine.

The environmental implications of using Sodium Cyanide-13C are also worth considering. Unlike traditional radioactive tracers, this compound does not pose long-term ecological risks upon degradation. Its stable isotopic nature ensures that it remains non-toxic and non-hazardous throughout its lifecycle. This makes it an environmentally friendly alternative for researchers who prioritize sustainability without compromising scientific rigor.

In conclusion, Sodium Cyanide-13C (CAS No. 57991-39-6) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique isotopic properties enable groundbreaking studies in molecular dynamics, metabolic pathways, and drug development, while its non-radioactive nature ensures safety and environmental compatibility. As research methodologies continue to evolve, the applications of this compound will undoubtedly expand, driving further advancements in science and medicine.